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Compound of Interest

Compound Name: tripotassium;methyl(trioxido)silane

Cat. No.: B3423765

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available information on tripotassium
methyl(trioxido)silane. Direct, quantitative spectroscopic data (NMR, IR, Mass Spectrometry)
for this specific compound is not readily available in public databases. The information
presented herein is compiled from sources providing general physicochemical properties and
from data on structurally related compounds.

Introduction

Tripotassium methyl(trioxido)silane, also known as potassium methylsilanetriolate, is an
organosilicon compound with the chemical formula CH3K303Si.[1][2][3] It is the tripotassium
salt of methylsilanetriol. This compound and its related alkali metal silanolates are of interest in
materials science and as precursors for various silicon-containing materials, such as silicone
polymers and coatings.[3][4] Their ability to improve adhesion, hydrophobicity, and corrosion
resistance makes them valuable in surface treatment applications for substrates like glass,
metals, and ceramics.[3]

Physicochemical Properties

While detailed spectroscopic data are scarce, general physicochemical properties for
tripotassium methyl(trioxido)silane have been reported. These are summarized in the table
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below.
Property Value Source
Molecular Formula CHsKs0sSi [1112][3]
Molecular Weight 208.41 g/mol [1][3]
CAS Number 31795-24-1 [1]12]
Appearance Repo-rted as a liquid or in 1]
solution.

Boiling Point 112 °C at 1013 hPa [1][5]
Melting Point <-75°C at 1013 hPa [5]
Density 1.388 g/cm3 at 20 °C [1]
Solubility Soluble in water. [2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of tripotassium methyl(trioxido)silane are not
explicitly provided in the searched literature. However, general methods for the preparation of
alkali metal organosilanetriolates can be inferred.

General Synthesis: Potassium methylsilanetriolate is typically prepared through the hydrolysis
of a methyltrialkoxysilane (e.g., methyltrimethoxysilane) or a methyltrihalosilane (e.g.,
methyltrichlorosilane) with a stoichiometric amount of potassium hydroxide in an aqueous or
alcoholic solution.[4] The reaction involves the nucleophilic substitution of the alkoxy or halo
groups by hydroxide ions, followed by deprotonation of the resulting silanol groups by the
potassium hydroxide.

A potential reaction scheme is illustrated below: CH3Si(OR)3 + 3 KOH — CHsSi(O~K*)s + 3
ROH where R is an alkyl group (e.g., methyl or ethyl).

Experimental Workflow: A general workflow for the synthesis and characterization of such a
compound would involve the following steps:
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General Experimental Workflow
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A generalized workflow for the synthesis and characterization of organosilicate salts.

Spectroscopic Characterization (Hypothetical and
Analog-Based)

The following sections describe the spectroscopic techniques that would be employed to
characterize tripotassium methyl(trioxido)silane, with examples drawn from related compounds

where available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a fundamental tool for the structural elucidation of organosilicon
compounds. For tripotassium methyl(trioxido)silane, 1H, 13C, and 2°Si NMR would be
informative.

e 1H NMR: Would show a singlet for the methyl protons (CHs-Si). The chemical shift would be
influenced by the electronegativity of the silicon and the three oxygen atoms.

e 13C NMR: Would display a single resonance for the methyl carbon.

e 29Si NMR: This would be the most diagnostic technique, providing a single resonance
characteristic of the silicon atom in this specific chemical environment. For comparison, the
29Si NMR chemical shift of methylsilanetriol is reported to be around -47 ppm.[6]

Infrared (IR) Spectroscopy

IR spectroscopy would be used to identify characteristic vibrational modes of the molecule. Key
expected absorptions include:

e Si-0O stretching: Strong bands are expected in the region of 1000-1100 cm™1,

e C-H stretching and bending: Vibrations from the methyl group would appear around 2900-
3000 cm~1 and 1250-1450 cm™1, respectively.

e Si-C stretching: A characteristic band for the Si-CHs bond is typically observed in the 700-
850 cm~1 region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. Due to the ionic and likely non-volatile nature of tripotassium
methyl(trioxido)silane, soft ionization techniques such as Electrospray lonization (ESI) or
Matrix-Assisted Laser Desorption/lonization (MALDI) would be necessary.

For the related compound, methylsilanetriol, chemical ionization mass spectrometry shows a
protonated molecular ion [M+H]* at m/z 95 and a protonated dimer at m/z 171.[6] For
tripotassium methyl(trioxido)silane, one might expect to observe ions corresponding to the
methyl(trioxido)silane anion [CH3SiOs]3~ or various ion clusters with potassium cations.
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Signaling Pathways and Logical Relationships

In the context of materials science, the "signaling pathway" can be interpreted as the reaction
pathway leading to the formation of a desired material. For instance, the hydrolysis and
condensation of silanetriolates are fundamental to the formation of polysiloxane networks.

The diagram below illustrates the potential synthesis pathway for tripotassium
methyl(trioxido)silane from a methyltrichlorosilane precursor.

Synthesis Pathway of Tripotassium Methyl(trioxido)silane

Methyltrichlorosilane
(CH3SICI3)

Hydrolysis
(+ 3 H20)

Methylsilanetriol
(CH3SI(0H)3)

Neutralization
(+ 3 KOH)

Tripotassium Methyl(trioxido)silane
(CH3SIi(0-K+)3)
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A potential synthesis route for tripotassium methyl(trioxido)silane.
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Conclusion

Tripotassium methyl(trioxido)silane is a potentially useful organosilicon compound with
applications in materials science. While its detailed spectroscopic characterization is not widely
published, its properties can be inferred from its chemical structure and by analogy to related
compounds. The synthesis is expected to be straightforward from common organosilane
precursors. Further research to fully characterize this compound using modern spectroscopic
techniques would be beneficial for its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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